Cas no 87876-70-8 (Cyclohexanamine, N-methyl-N-(3-methylbutyl)-)

• Product name: Cyclohexanamine, N-methyl-N-(3-methylbutyl)-
• CAS No: 87876-70-8
• MF: C₁₂H₂₅N
• MW: 183.3336
• CID: 651181
• PubChem ID: 13119737

Cyclohexanamine, N-methyl-N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-methyl-N-(3-methylbutyl)-
• N-methyl-N-(3-methylbutyl)cyclohexanamine
• DTXSID10519436
• SCHEMBL17916223
• 87876-70-8

• Inchi： InChI=1S/C12H25N/c1-11(2)9-10-13(3)12-7-5-4-6-8-12/h11-12H,4-10H2,1-3H3
• InChI Key： BBELDDOKPRAJKY-UHFFFAOYSA-N
• SMILES： CC(C)CCN(C)C1CCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2Ų